Cas no 1807282-45-6 (Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate
• CAS No: 1807282-45-6
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 5011291
• Update Time: 2025-10-29

Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-7-4-5-8(11(16)17-2)10(9(7)6-15)18-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： INTHUNJXKSAACN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C=CC(=C1C#N)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate

Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1807282-45-6): An Overview

Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1807282-45-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its cyano, difluoromethoxy, and ethyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceuticals and advanced materials.

The molecular formula of Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate is C₁₃H₁₁F₂₃, and its molecular weight is approximately 269.23 g/mol. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The difluoromethoxy substituent, known for its strong electron-withdrawing properties, further enhances the compound's stability and reactivity profile. The ethyl group provides additional steric bulk, which can affect the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the physicochemical properties of organic molecules, leading to improved metabolic stability, enhanced lipophilicity, and better pharmacokinetic profiles. The presence of the difluoromethoxy group in Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate makes it particularly interesting for drug discovery efforts.

Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound can inhibit specific kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The synthetic route to produce Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate involves several well-established chemical transformations. One common approach involves the reaction of 3-cyano-4-methoxybenzoic acid with difluoroiodomethane to introduce the difluoromethoxy group, followed by esterification with methanol to form the final product. This synthetic pathway is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its potential in pharmaceutical applications, Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate has also shown promise in materials science. The combination of its aromatic core and functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, this compound can be used as a building block in the synthesis of polymers with enhanced thermal stability and mechanical strength.

The physical properties of Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, the compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-based processes.

The safety profile of Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate has also been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, Methyl 3-cyano-2-difluoromethoxy-4-ethylbenzoate (CAS No. 1807282-45-6) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and material properties, this compound is poised to play a significant role in advancing various scientific fields.